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Compound of Interest

Compound Name: Aniline water
CAS No.: 179938-55-7
Cat. No.: B12563989
Get Quote
. J

The proper disposal of aniline-contaminated water is critical for ensuring laboratory safety and
environmental protection. Aniline is a toxic substance, classified as a probable human
carcinogen, and requires careful handling as hazardous waste.[1][2] Adherence to the following
procedural guidelines is essential for researchers, scientists, and drug development
professionals.

Immediate Safety and Handling Protocols

All work with aniline must be conducted within a designated area, such as a certified laboratory
chemical fume hood, to minimize inhalation exposure.[3][4] This area should be clearly marked
with a warning sign indicating the presence of a hazardous chemical.[3]

Personal Protective Equipment (PPE): Before handling aniline or its waste, personnel must
wear appropriate PPE:

o Gloves: Butyl, neoprene, Polyvinyl alcohol (PVA), or Viton gloves are required. Nitrile gloves
are not recommended for handling aniline.[3]

o Eye Protection: Chemical splash goggles are mandatory.[3]
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o Protective Clothing: A fully-buttoned lab coat, long pants, and closed-toe shoes must be
worn.[3][4]

Waste Collection and Containment

Aniline-contaminated water must be managed as dangerous or hazardous waste.[3] It is strictly
prohibited to dispose of aniline waste down the drain or in the regular trash.[3][5]

Step-by-Step Collection Procedure:

o Container Selection: Use a chemically compatible, leak-proof waste container with a secure,
screw-on cap. Polyethylene containers are often suitable.[3][5]

o Labeling: Clearly label the container with the words "Hazardous Waste" and the full chemical
name, "Aniline".[5][6]

o Waste Transfer: Carefully transfer the aniline water into the designated container. Do not
mix with other waste types, especially incompatible materials such as strong oxidizers,
strong acids, or strong bases.[3][6]

 Fill Level: Do not fill the container beyond 75-80% of its capacity to allow for expansion.[5]

» Secure Closure: Keep the waste container securely closed at all times, except when adding
waste.[5]

Storage of Aniline Waste

Proper storage of hazardous waste is crucial to prevent accidents and environmental
contamination.

o Location: Store the sealed waste container in a designated, secure, cool, and well-ventilated
satellite accumulation area.[3][6][7]

e Incompatibles: Ensure the storage area is away from incompatible chemicals.[3][6]

« Ignition Sources: Keep the container away from direct sunlight, heat, sparks, or other
sources of ignition.[3]
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» Containment: The use of secondary containment, such as a polypropylene tub, is highly
recommended to capture any potential leaks.[3][7]

Spill Management

In the event of a spill, trained personnel should follow these procedures:

» Small Spills: For minor spills that can be cleaned up in under 10 minutes, absorb the liquid
with an inert, dry material such as vermiculite, sand, or earth.[3][6] The contaminated
absorbent material must then be collected, placed in a suitable sealed container, and
disposed of as hazardous waste.[3][4][6]

o Large Spills: If a significant amount of aniline is spilled, immediately evacuate the area,
secure it, and notify your institution's Environmental Health & Safety (EHS) department or
call 911 if there is an immediate threat.[3]

Final Disposal

The ultimate disposal of aniline waste must be handled by professionals. Contact your
institution's Environmental Health & Safety (EHS) department or a licensed chemical waste
disposal firm to arrange for the pickup and disposal of the hazardous waste container.[7][8][9]

Quantitative Safety Data

The following table summarizes key quantitative safety and exposure limit data for aniline.

Parameter Value Reference
OSHA PEL (8-hr TWA) 5 ppm (19 mg/m3) [4]

ACGIH TLV (8-hr TWA) 2 ppm (7.6 mg/m3) [4]

Flash Point 76°C (169°F) [9]

Lower Explosive Limit (LEL) 1.3% [9]

Upper Explosive Limit (UEL) 11% 9]

Water Solubility Approx. 35 g/L
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Experimental Protocols and Visualizations

Aniline Water Disposal Workflow

The logical flow for the proper handling and disposal of aniline-contaminated water is illustrated
below. This process ensures safety and regulatory compliance from waste generation to final

disposal.
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Start: Aniline Water
Waste Generated

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Prepare & Label
Compatible Waste Container

Step 3: Transfer Waste to Container
(Do not overfill)

Step 4: Securely Cap Container

Step 5: Store in Designated
Satellite Accumulation Area

Step 6: Request Pickup from

Environmental Health & Safety (EHS)

End: Proper Disposal
by Licensed Professionals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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